4-Methylthio-4-methyl-2-pentanone
4-Methylthio-4-methyl-2-pentanone
4-Methylthio-4-methyl-2-pentanone is a volatile sulfur-containing flavor compound found in white wines.
4-Methyl-4-(methylthio)-2-pentanone, also known as 4-methylthio-4-methyl-2-pentanone or corps cassis, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-Methyl-4-(methylthio)-2-pentanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methyl-4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-Methyl-4-(methylthio)-2-pentanone has a blackcurrant, fruity, and green taste.
4-Methyl-4-(methylthio)-2-pentanone, also known as 4-methylthio-4-methyl-2-pentanone or corps cassis, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-Methyl-4-(methylthio)-2-pentanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methyl-4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-Methyl-4-(methylthio)-2-pentanone has a blackcurrant, fruity, and green taste.
Brand Name:
Vulcanchem
CAS No.:
23550-40-5
VCID:
VC3726470
InChI:
InChI=1S/C7H14OS/c1-6(8)5-7(2,3)9-4/h5H2,1-4H3
SMILES:
CC(=O)CC(C)(C)SC
Molecular Formula:
C7H14OS
Molecular Weight:
146.25 g/mol
4-Methylthio-4-methyl-2-pentanone
CAS No.: 23550-40-5
Cat. No.: VC3726470
Molecular Formula: C7H14OS
Molecular Weight: 146.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methylthio-4-methyl-2-pentanone is a volatile sulfur-containing flavor compound found in white wines. 4-Methyl-4-(methylthio)-2-pentanone, also known as 4-methylthio-4-methyl-2-pentanone or corps cassis, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-Methyl-4-(methylthio)-2-pentanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methyl-4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-Methyl-4-(methylthio)-2-pentanone has a blackcurrant, fruity, and green taste. |
|---|---|
| CAS No. | 23550-40-5 |
| Molecular Formula | C7H14OS |
| Molecular Weight | 146.25 g/mol |
| IUPAC Name | 4-methyl-4-methylsulfanylpentan-2-one |
| Standard InChI | InChI=1S/C7H14OS/c1-6(8)5-7(2,3)9-4/h5H2,1-4H3 |
| Standard InChI Key | DHANVOSHQILVNQ-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(C)(C)SC |
| Canonical SMILES | CC(=O)CC(C)(C)SC |
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